Cas no 2090622-65-2 (2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol)

2-Amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol is a synthetic indole derivative with potential applications in pharmaceutical and biochemical research. Its structure features a 6-methoxy-substituted indole core coupled with an aminoethanol side chain, offering versatility as a building block for drug discovery. The compound’s functional groups enable further derivatization, making it valuable for the synthesis of bioactive molecules. Its indole scaffold is of particular interest due to its prevalence in natural products and pharmacologically active compounds. The methoxy and amino-hydroxy substituents enhance solubility and reactivity, facilitating its use in medicinal chemistry. This compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and purity for research applications.

2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol structure

2090622-65-2 structure

Product Name:2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol

CAS No:2090622-65-2

MF:C₁₁H₁₄N₂O₂

MW:206.241062641144

CID:5962831

PubChem ID:131610988

Update Time:2025-10-29

2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol
- EN300-1770648
- 2090622-65-2
- Inchi： 1S/C11H14N2O2/c1-15-8-3-2-7-4-10(11(14)6-12)13-9(7)5-8/h2-5,11,13-14H,6,12H2,1H3
- InChI Key： BHDDUYDHHSOGAQ-UHFFFAOYSA-N
- SMILES： OC(CN)C1=CC2C=CC(=CC=2N1)OC

Computed Properties

Exact Mass: 206.105527694g/mol
Monoisotopic Mass: 206.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 71.3Å²

2-amino-1-(6-methoxy-1H-indol-2-yl)ethan-1-ol Pricemore >>

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